N-((5-(furan-2-yl)pyridin-3-yl)methyl)-2-(naphthalen-1-yl)acetamide

• IUPAC Name: N-[[5-(furan-2-yl)pyridin-3-yl]methyl]-2-naphthalen-1-ylacetamide
• InChI: InChI=1S/C22H18N2O2/c25-22(12-18-7-3-6-17-5-1-2-8-20(17)18)24-14-16-11-19(15-23-13-16)21-9-4-10-26-21/h1-11,13,15H,12,14H2,(H,24,25)
• InChI Key: BVURHKATXXMGBM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2CC(=O)NCC3=CC(=CN=C3)C4=CC=CO4
• Molecular Formula: C22H18N2O2
• Molecular Weight: 342.4 g/mol

Description

N-((5-(furan-2-yl)pyridin-3-yl)methyl)-2-(naphthalen-1-yl)acetamide, also known as FPA-124, is a small molecule compound that has been extensively studied for its potential therapeutic applications. This compound is a potent and selective inhibitor of glycogen synthase kinase-3 (GSK-3), which plays a crucial role in various cellular processes such as cell proliferation, differentiation, and apoptosis.

Scientific Research Applications

Heterocyclic Compounds in Medicinal Chemistry

Heterocyclic compounds, particularly those containing furan and naphthalene units, are pivotal in drug design due to their structural diversity and biological activities. The review by Ostrowski (2022) underscores the importance of furan-2-yl and furan-3-yl substituents in the medicinal chemistry of purine and pyrimidine nucleobases, nucleosides, and their analogues. These compounds have been extensively studied for their antiviral, antitumor, antimycobacterial, and antiparkinsonian actions, showcasing the potential utility of N-((5-(furan-2-yl)pyridin-3-yl)methyl)-2-(naphthalen-1-yl)acetamide in similar applications (Ostrowski, 2022).

Drug Interaction and Metabolism Studies

The study by Khojasteh et al. (2011) discusses the critical role of cytochrome P450 enzymes in drug metabolism and the potential for drug-drug interactions when multiple drugs are coadministered. Chemical inhibitors of these enzymes, including those with heteroaryl structures similar to N-((5-(furan-2-yl)pyridin-3-yl)methyl)-2-(naphthalen-1-yl)acetamide, are essential tools for understanding drug metabolism and predicting interactions (Khojasteh et al., 2011).

Synthetic Routes and Chemical Properties

Significant research has been conducted on the synthesis and chemical properties of related heterocyclic compounds. For example, Saeed et al. (2017) reviewed the synthetic methods for the thienopyridine-class of antithrombotic and antiplatelet drug (S)-clopidogrel, highlighting the importance of heterocyclic scaffolds in drug synthesis and design. This research might offer insights into synthesizing and optimizing the properties of N-((5-(furan-2-yl)pyridin-3-yl)methyl)-2-(naphthalen-1-yl)acetamide for specific biological applications (Saeed et al., 2017).